1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one

• IUPAC Name: 3-phenyl-5-piperidin-1-yl-4H-imidazol-2-one
• InChI: InChI=1S/C14H17N3O/c18-14-15-13(16-9-5-2-6-10-16)11-17(14)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key: FUQLJMMNTLJHCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one, also known as CPI-1189, is a synthetic compound that has been the focus of scientific research due to its potential therapeutic applications. It belongs to the class of imidazolines and has been found to have interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one is not fully understood. However, it is believed to act as an agonist at the imidazoline I2 receptor, which is involved in the regulation of neurotransmitter release. It may also have an effect on the activity of the dopamine and serotonin systems in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one can modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been found to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses. 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one has been found to reduce the levels of cortisol, a stress hormone, in animal studies.

Advantages and Limitations for Lab Experiments

1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It has also been found to have good bioavailability and a favorable pharmacokinetic profile. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one. One area of interest is its potential use in the treatment of substance abuse disorders. Studies have shown that 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one can reduce the reinforcing effects of drugs such as cocaine and alcohol. Another area of interest is its potential use in the treatment of depression and anxiety disorders. 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one has been found to have anxiolytic and antidepressant properties in animal studies. Further research is needed to determine the safety and efficacy of 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one in humans.

Synthesis Methods

The synthesis of 1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one involves the reaction of 1-phenyl-1,2,3,6-tetrahydropyridine with glyoxal in the presence of ammonium acetate and acetic acid. The reaction proceeds through a condensation reaction, followed by cyclization to form the imidazoline ring.

Scientific Research Applications

1-phenyl-4-(1-piperidinyl)-1,5-dihydro-2H-imidazol-2-one has been studied for its potential therapeutic applications in various areas of medicine. It has been found to have antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of substance abuse disorders, such as alcohol and cocaine addiction.